Cas no 1863523-94-7 (N-(pentan-3-yl)-1,3-thiazole-5-carboxamide)
N-(pentan-3-yl)-1,3-thiazole-5-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-(pentan-3-yl)-1,3-thiazole-5-carboxamide
- 5-Thiazolecarboxamide, N-(1-ethylpropyl)-
-
- Inchi: 1S/C9H14N2OS/c1-3-7(4-2)11-9(12)8-5-10-6-13-8/h5-7H,3-4H2,1-2H3,(H,11,12)
- InChI Key: ZKCFTPCYDWHDNH-UHFFFAOYSA-N
- SMILES: S1C(C(NC(CC)CC)=O)=CN=C1
Experimental Properties
- Density: 1.108±0.06 g/cm3(Predicted)
- Boiling Point: 379.5±15.0 °C(Predicted)
- pka: 14.10±0.46(Predicted)
N-(pentan-3-yl)-1,3-thiazole-5-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-8446672-0.05g |
N-(pentan-3-yl)-1,3-thiazole-5-carboxamide |
1863523-94-7 | 95.0% | 0.05g |
$202.0 | 2025-02-21 | |
| Enamine | EN300-8446672-0.1g |
N-(pentan-3-yl)-1,3-thiazole-5-carboxamide |
1863523-94-7 | 95.0% | 0.1g |
$301.0 | 2025-02-21 | |
| Enamine | EN300-8446672-0.25g |
N-(pentan-3-yl)-1,3-thiazole-5-carboxamide |
1863523-94-7 | 95.0% | 0.25g |
$431.0 | 2025-02-21 | |
| Enamine | EN300-8446672-0.5g |
N-(pentan-3-yl)-1,3-thiazole-5-carboxamide |
1863523-94-7 | 95.0% | 0.5g |
$679.0 | 2025-02-21 | |
| Enamine | EN300-8446672-1.0g |
N-(pentan-3-yl)-1,3-thiazole-5-carboxamide |
1863523-94-7 | 95.0% | 1.0g |
$871.0 | 2025-02-21 | |
| Enamine | EN300-8446672-2.5g |
N-(pentan-3-yl)-1,3-thiazole-5-carboxamide |
1863523-94-7 | 95.0% | 2.5g |
$1707.0 | 2025-02-21 | |
| Enamine | EN300-8446672-5.0g |
N-(pentan-3-yl)-1,3-thiazole-5-carboxamide |
1863523-94-7 | 95.0% | 5.0g |
$2525.0 | 2025-02-21 | |
| Enamine | EN300-8446672-10.0g |
N-(pentan-3-yl)-1,3-thiazole-5-carboxamide |
1863523-94-7 | 95.0% | 10.0g |
$3746.0 | 2025-02-21 | |
| Aaron | AR0283BF-50mg |
N-(pentan-3-yl)-1,3-thiazole-5-carboxamide |
1863523-94-7 | 95% | 50mg |
$303.00 | 2025-02-15 | |
| Aaron | AR0283BF-100mg |
N-(pentan-3-yl)-1,3-thiazole-5-carboxamide |
1863523-94-7 | 95% | 100mg |
$439.00 | 2025-02-15 |
N-(pentan-3-yl)-1,3-thiazole-5-carboxamide Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
Additional information on N-(pentan-3-yl)-1,3-thiazole-5-carboxamide
Introduction to N-(pentan-3-yl)-1,3-thiazole-5-carboxamide (CAS No. 1863523-94-7)
N-(pentan-3-yl)-1,3-thiazole-5-carboxamide, identified by the CAS number 1863523-94-7, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds known for their diverse biological activities and pharmacological properties. The structural motif of thiazole, characterized by a sulfur and nitrogen-containing five-membered ring, makes it a versatile scaffold for drug discovery and development.
The N-(pentan-3-yl) substituent in the molecule introduces a longer alkyl chain, which can influence the compound's solubility, metabolic stability, and interaction with biological targets. This modification is particularly relevant in the design of orally active drugs, where pharmacokinetic properties play a crucial role in determining therapeutic efficacy. The carboxamide functional group at the 5-position of the thiazole ring further enhances the compound's potential as a bioactive molecule by providing a site for hydrogen bonding and polar interactions with biological receptors.
Recent advancements in medicinal chemistry have highlighted the importance of thiazole derivatives in addressing various therapeutic challenges. Thiazole-based compounds have shown promise in treating infections, inflammation, and even certain types of cancer. The unique electronic and steric properties of thiazole derivatives make them suitable for modulating enzyme activity and receptor binding. In particular, N-(pentan-3-yl)-1,3-thiazole-5-carboxamide has garnered attention due to its potential as a lead compound in the development of novel therapeutic agents.
In vitro studies have demonstrated that this compound exhibits inhibitory activity against several target enzymes and receptors relevant to human diseases. For instance, preliminary research suggests that N-(pentan-3-yl)-1,3-thiazole-5-carboxamide may interfere with the activity of enzymes involved in metabolic pathways associated with obesity and type 2 diabetes. Additionally, its interaction with inflammatory cytokine pathways has been explored, indicating potential applications in anti-inflammatory therapies.
The synthesis of N-(pentan-3-yl)-1,3-thiazole-5-carboxamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the thiazole ring through cyclocondensation reactions, followed by functional group transformations such as alkylation and carboxylation. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and enzymatic modifications, have been employed to optimize the synthetic route and improve scalability.
The pharmacological profile of N-(pentan-3-yl)-1,3-thiazole-5-carboxamide is further enhanced by its ability to cross biological membranes due to the hydrophobic nature of the pentan-3-yl side chain. This property is crucial for achieving effective drug delivery systems and ensuring adequate bioavailability. Additionally, computational modeling techniques have been utilized to predict the binding affinity of this compound to various biological targets, providing valuable insights into its mechanism of action.
Current research efforts are focused on refining the pharmacokinetic properties of N-(pentan-3-yl)-1,3-thiazole-5-carboxamide through structural modifications aimed at improving solubility and reducing toxicity. Novel derivatives are being designed and synthesized with the goal of enhancing therapeutic efficacy while minimizing side effects. These efforts are supported by high-throughput screening technologies that enable rapid evaluation of large libraries of compounds for their biological activity.
The potential applications of N-(pentan-3-yl)-1,3-thiazole-5-carboxamide extend beyond traditional pharmaceuticals into areas such as agrochemicals and material science. Thiazole derivatives are known for their antimicrobial properties, making them valuable candidates for developing new pesticides and crop protection agents. Furthermore, their unique electronic properties make them suitable for use in organic electronics and advanced materials.
In conclusion, N-(pentan-3-yl)-1,3-thiazole-5-carboxamide (CAS No. 1863523-94-7) represents a promising compound with significant potential in pharmaceutical research and development. Its unique structural features and demonstrated biological activities make it a valuable tool for addressing various human diseases. Ongoing research efforts aim to further optimize its pharmacological properties and explore new applications across multiple disciplines.
1863523-94-7 (N-(pentan-3-yl)-1,3-thiazole-5-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)